Cas no 1270570-29-0 (4-amino-4-(5-chloropyridin-2-yl)butanoic acid)

• Product Name: 4-amino-4-(5-chloropyridin-2-yl)butanoic acid
• CAS No: 1270570-29-0
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6032018
• PubChem ID: 165791777
• Update Time: 2025-08-02

4-amino-4-(5-chloropyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-chloropyridin-2-yl)butanoic acid
• 1270570-29-0
• EN300-1982739

• Inchi： 1S/C9H11ClN2O2/c10-6-1-3-8(12-5-6)7(11)2-4-9(13)14/h1,3,5,7H,2,4,11H2,(H,13,14)
• InChI Key： SRFXZUGCNKSJPI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-4-(5-chloropyridin-2-yl)butanoic acid

4-Amino-4-(5-Chloropyridin-2-yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 1270570-29-0, known as 4-amino-4-(5-chloropyridin-2-yl)butanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines an amino group with a chloropyridine moiety and a butanoic acid chain. Its properties make it a valuable component in various applications, particularly in drug discovery and material synthesis.

4-Amino-4-(5-chloropyridin-2-yl)butanoic acid exhibits a complex yet well-defined chemical structure. The molecule consists of a central butanoic acid backbone, with an amino group attached at the fourth carbon position. This amino group is further substituted by a 5-chloropyridin-2-yl ring, which introduces both electronic and steric effects into the molecule. The presence of the chlorine atom in the pyridine ring enhances the compound's stability and reactivity, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of 4-amino-4-(5-chloropyridin-2-yl)butanoic acid in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for peptide synthesis, where its amino group can be utilized to form peptide bonds with other amino acids. This property has led to its application in the creation of bioactive molecules with potential therapeutic benefits.

In addition to its role in drug discovery, 4-amino-4-(5-chloropyridin-2-yl)butanoic acid has also been investigated for its potential in materials science. Its unique structure allows it to serve as a building block for the synthesis of advanced materials, such as polymers and coordination compounds. For instance, the compound's ability to form hydrogen bonds with other molecules makes it an ideal candidate for constructing supramolecular assemblies with tailored properties.

The synthesis of 4-amino-4-(5-chloropyridin-2-yl)butanoic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields. These developments have further cemented its position as an important molecule in modern chemistry.

From an environmental perspective, 4-amino-4-(5-chloropyridin-2-yl)butanoic acid has been studied for its biodegradability and toxicity profiles. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to other chemicals used in similar applications. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, 4-amino-4-(5-chloropyridin-2-y1l)butanoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.